2-(4-Chlorobenzyl)pyridine
Overview
Description
Scientific Research Applications
Synthesis and Magnetic Properties
- 2-(4-Chlorobenzyl)pyridine, referred to as ClBP, is used in synthesizing coordination compounds with interesting magnetic properties. For example, the reaction of Co(NCS)2 with ClBP leads to compounds exhibiting antiferromagnetic phase transitions and metamagnetic transitions, indicating potential applications in magnetic materials and sensors (Werner et al., 2015).
Transition Metal Coordination Chemistry
- ClBP acts as a ligand in the formation of transition metal thiocyanato coordination compounds. These compounds have been studied for their IR spectroscopic properties, thermal behaviors, and magnetic properties, suggesting their utility in various fields including material science and molecular magnetism (Werner et al., 2014).
Crystal Structure Analysis
- Studies on compounds like (2-Chlorobenzyl)tris(2-pyridinethiolato)tin(IV) have contributed to understanding the crystallographic aspects of compounds involving this compound. These insights are valuable for the development of new materials with specific structural and functional properties (Schürmann et al., 2001).
Antimicrobial Studies
- Derivatives of pyridine, including 4-chloro-pyridine-2-carboxylic acid, a compound related to this compound, have been explored for their antimicrobial activities. These studies provide a basis for developing new antimicrobial agents and understanding the interaction of these compounds with biological systems (Tamer et al., 2018).
Photocatalysis and Photodegradation
- Research on the reaction of pyridine derivatives with dichloromethane under ambient conditions has implications for understanding the environmental fate and degradation pathways of chemicals containing this compound. This knowledge is essential for assessing environmental risks and developing remediation strategies (Rudine et al., 2010).
Optical and Electrochemical Properties
- Studies involving cyclopalladated complexes of 4-aryl-2,1,3-benzothiadiazoles with pyridine ligands, including this compound derivatives, have provided insights into the optical and electrochemical properties of these complexes. This research is significant for the development of materials for optoelectronic applications (Mancilha et al., 2011).
Mechanism of Action
Target of Action
This compound is part of a collection of rare and unique chemicals provided to early discovery researchers
Mode of Action
It’s known that benzylic halides, which include 2-(4-chlorobenzyl)pyridine, typically react via nucleophilic substitution pathways . Primary benzylic halides typically react via an SN2 pathway, while secondary and tertiary benzylic halides typically react via an SN1 pathway, via the resonance-stabilized carbocation .
Biochemical Pathways
Reactions at the benzylic position, such as those involving this compound, can lead to various downstream effects depending on the specific targets and pathways involved .
Result of Action
It’s known that reactions at the benzylic position can lead to various molecular and cellular effects depending on the specific targets and pathways involved .
Properties
IUPAC Name |
2-[(4-chlorophenyl)methyl]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClN/c13-11-6-4-10(5-7-11)9-12-3-1-2-8-14-12/h1-8H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSVWMIMFDMJQRL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00195864 | |
Record name | 2-(4'-Chlorobenzyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00195864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
6.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID57264427 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
4350-41-8 | |
Record name | 2-[(4-Chlorophenyl)methyl]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4350-41-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(4'-Chlorobenzyl)pyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004350418 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(4'-Chlorobenzyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00195864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(4'-chlorobenzyl)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.194 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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